1-Benzhydryl-4-(3-methylbenzoyl)piperazine

• Molecular Formula: C25H26N2O
• Molecular Weight: 370.5 g/mol
• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(3-methylphenyl)methanone
• InChI: InChI=1S/C25H26N2O/c1-20-9-8-14-23(19-20)25(28)27-17-15-26(16-18-27)24(21-10-4-2-5-11-21)22-12-6-3-7-13-22/h2-14,19,24H,15-18H2,1H3
• InChI Key: DKMIDSOGWSVVDW-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

WAY-639024-A is a chemical compound with the molecular formula C25H26N2O and a molecular weight of 370.49.

Preparation Methods

The preparation of WAY-639024-A involves several synthetic routes and reaction conditions. One common method includes the synthesis of pharmaceutically acceptable salts of N-(3-chloro-5-(trifluoromethyl)phenyl)-3-((6-(4-hydroxypiperidin-1-yl)imidazo[1,2-b]pyridazin-3-yl)ethynyl)-2-methylbenzamide . The preparation process typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, including 3-chloro-5-(trifluoromethyl)aniline and 4-hydroxypiperidine.

Reaction Conditions: The reaction conditions include the use of solvents such as dimethylformamide and catalysts like palladium on carbon.

Reaction Steps: The reaction steps involve the formation of intermediate compounds through various chemical reactions, including coupling reactions and cyclization.

Purification: The final product is purified using techniques such as recrystallization and chromatography to obtain WAY-639024-A in high purity.

Chemical Reactions Analysis

WAY-639024-A undergoes several types of chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions in the presence of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions involve the replacement of functional groups in the compound, often using reagents like halogens or nucleophiles.

Coupling Reactions: The compound can participate in coupling reactions, forming new carbon-carbon bonds with the help of catalysts like palladium.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated products.

Scientific Research Applications

WAY-639024-A has a wide range of scientific research applications, including:

Chemistry: In chemistry, it is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: In biological research, WAY-639024-A is studied for its potential effects on cellular processes and its interactions with biological molecules.

Medicine: The compound is investigated for its potential therapeutic applications, including its role as a drug candidate for treating various diseases.

Industry: In the industrial sector, WAY-639024-A is used in the development of new materials and as a component in various chemical formulations.

Comparison with Similar Compounds

WAY-639024-A can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

N-(3-chloro-5-(trifluoromethyl)phenyl)-3-((6-(4-hydroxypiperidin-1-yl)imidazo[1,2-b]pyridazin-3-yl)ethynyl)-2-methylbenzamide: This compound shares a similar core structure but may have different functional groups or substituents.

N-(3-chloro-5-(trifluoromethyl)phenyl)-3-((6-(4-hydroxypiperidin-1-yl)imidazo[1,2-b]pyridazin-3-yl)ethynyl)-2-methylbenzamide: Another similar compound with variations in the chemical structure.

The uniqueness of WAY-639024-A lies in its specific molecular structure, which imparts distinct chemical and biological properties compared to other similar compounds.